Cas no 2287314-52-5 ([3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine)

• Product Name: [3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• CAS No: 2287314-52-5
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• CID: 6255336
• PubChem ID: 137944012
• Update Time: 2025-05-24

[3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• EN300-6760384
• 2287314-52-5
• [3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• [3-(2-chloro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine

• Inchi： 1S/C12H15ClN2/c1-8-2-3-9(10(13)4-8)11-5-12(6-11,7-11)15-14/h2-4,15H,5-7,14H2,1H3
• InChI Key： UGQQAEJQTLVWEJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C12CC(C1)(C2)NN

Computed Properties

• Exact Mass: 222.0923762g/mol
• Monoisotopic Mass: 222.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Additional information on [3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Compound CAS No 2287314-52-5: [3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

The compound with CAS No 2287314-52-5, named [3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which combines a bicyclo[1.1.1]pentane framework with a hydrazine moiety and a substituted phenyl group.

The bicyclo[1.1.1]pentane system in this compound contributes to its rigid and compact structure, which is often desirable in drug design for improving bioavailability and stability. The presence of the hydrazine group introduces potential for various chemical reactions, making this compound a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and receptor targeting. For instance, researchers have explored its ability to interact with specific protein targets, suggesting its role in modulating cellular pathways associated with diseases such as cancer and neurodegenerative disorders.

The substituted phenyl group (specifically, the 2-chloro-4-methylphenyl moiety) adds further complexity to the molecule's interactions with biological systems. This substitution pattern influences the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.

From a synthetic standpoint, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Techniques such as ring-closing metathesis and nucleophilic substitution have been employed to construct the bicyclic framework and functionalize the phenyl ring.

In terms of applications, this compound has shown promise in medicinal chemistry as a lead compound for designing small molecule inhibitors. Its ability to form hydrogen bonds and engage in π-π interactions makes it an attractive candidate for targeting protein-protein interaction sites.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with various biological targets. These studies underscore its potential as a scaffold for developing more potent and selective drug candidates.

In conclusion, [3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine represents a valuable addition to the arsenal of tools available to chemists and pharmacologists. Its unique structure, coupled with its versatile reactivity and promising biological properties, positions it as a key player in advancing drug discovery efforts.